Cas no 54419-22-6 (1-(3,4-Dimethoxyphenyl)-1-butanol)

• Product Name: 1-(3,4-Dimethoxyphenyl)-1-butanol
• CAS No: 54419-22-6
• MF: C₁₂H₁₈O₃
• MW: 210.269524097443
• MDL: MFCD11521089
• CID: 941162
• PubChem ID: 300449
• Update Time: 2025-04-19

1-(3,4-Dimethoxyphenyl)-1-butanol Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-dimethoxyphenyl)butan-1-ol
• 1-(3,4-dimethoxy-phenyl)-butan-1-ol
• 1-(3',4'-Dimethoxyphenyl)butanol
• 1-(3,4-dimethoxyphenyl)-n-butanol
• AC1L6WCT
• NSC174871
• SureCN5492854
• 1-(3,4-Dimethoxyphenyl)-1-butanol
• MFCD11521089
• AKOS010013943
• SCHEMBL5492854
• NSC-174871
• NS-02348
• 1-(3,4-dimethoxyphenyl)-1-butanol, AldrichCPR
• DTXSID10306282
• 54419-22-6

• MDL： MFCD11521089
• Inchi： 1S/C12H18O3/c1-4-5-10(13)9-6-7-11(14-2)12(8-9)15-3/h6-8,10,13H,4-5H2,1-3H3
• InChI Key： CKASWWHFEGBUKB-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=C(C=1)OC)OC)CCC

Computed Properties

• Exact Mass: 210.12564
• Monoisotopic Mass: 210.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• Density: 1.043
• Boiling Point: 316.3°C at 760 mmHg
• Flash Point: 145.1°C
• Refractive Index: 1.506
• PSA: 38.69
• LogP: 2.53730

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes